Cas no 2229268-56-6 (2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229268-56-6
• MF: C₅H₆FNO₃S
• MW: 179.16944360733
• CID: 5971273
• PubChem ID: 165868887
• Update Time: 2025-06-09

2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride
• 2229268-56-6
• EN300-1991254

• Inchi： 1S/C5H6FNO3S/c6-11(8,9)2-1-5-3-7-4-10-5/h3-4H,1-2H2
• InChI Key： KUCRLDKIEHQCCO-UHFFFAOYSA-N
• SMILES： S(CCC1=CN=CO1)(=O)(=O)F

Computed Properties

• Exact Mass: 179.00524239g/mol
• Monoisotopic Mass: 179.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride

Research Briefing on 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride (CAS: 2229268-56-6) in Chemical Biology and Drug Discovery

The compound 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride (CAS: 2229268-56-6) has recently emerged as a promising chemical probe and potential therapeutic agent in chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify target proteins through selective reaction with nucleophilic amino acid residues, particularly tyrosine, lysine, and serine. The presence of the oxazole moiety in its structure enhances both its reactivity and selectivity, making it an attractive tool for target identification and validation studies.

Recent studies have demonstrated the utility of 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride as a covalent inhibitor in various biological systems. A 2023 publication in the Journal of Medicinal Chemistry reported its successful application in targeting the active site of serine hydrolases, a large family of enzymes involved in numerous physiological and pathological processes. The compound showed remarkable selectivity for certain hydrolase subtypes, with IC50 values in the low micromolar range. This selective inhibition profile suggests potential therapeutic applications in conditions where modulation of specific hydrolase activity is desired.

Structural analysis of 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride reveals several interesting features that contribute to its biological activity. The sulfonyl fluoride warhead provides the necessary reactivity for covalent bond formation, while the oxazole ring offers both hydrogen bond acceptor capabilities and π-stacking potential. The ethylene linker between these two moieties provides optimal spacing for target engagement. Molecular modeling studies suggest that this compound adopts a conformation that facilitates interaction with both catalytic residues and adjacent hydrophobic pockets in target proteins.

In proteomic applications, 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride has shown promise as an activity-based probe for profiling enzyme activities in complex biological samples. A recent study published in ACS Chemical Biology demonstrated its use in identifying novel drug targets in cancer cell lysates. The compound's ability to form stable covalent adducts with its protein targets allows for subsequent pull-down and mass spectrometry-based identification, providing valuable insights into potential therapeutic targets and off-target effects.

The synthetic accessibility of 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride has also been improved through recent methodological advances. A 2024 report in Organic Letters described an efficient two-step synthesis starting from commercially available 5-ethynyloxazole, with overall yields exceeding 65%. This improved synthetic route has facilitated broader evaluation of the compound's biological activities and enabled the preparation of various analogs for structure-activity relationship studies.

Looking forward, 2-(1,3-oxazol-5-yl)ethane-1-sulfonyl fluoride represents a versatile scaffold for further medicinal chemistry optimization. Current research efforts are focused on developing more selective analogs with improved pharmacokinetic properties, as well as exploring its potential as a warhead in targeted covalent inhibitors. The compound's unique combination of reactivity and selectivity continues to make it a valuable tool in chemical biology research and drug discovery programs.